O,O-diethyl N'-benzoyl-N'-benzylhydrazidothiophosphate

• Molecular Formula: C18H23N2O3PS
• Molecular Weight: 378.4 g/mol
• IUPAC Name: N-benzyl-N//'-diethoxyphosphinothioylbenzohydrazide
• InChI: InChI=1S/C18H23N2O3PS/c1-3-22-24(25,23-4-2)19-20(15-16-11-7-5-8-12-16)18(21)17-13-9-6-10-14-17/h5-14H,3-4,15H2,1-2H3,(H,19,25)
• InChI Key: JCOVVTBQTGBSMP-UHFFFAOYSA-N
• SMILES: CCOP(=S)(NN(CC1=CC=CC=C1)C(=O)C2=CC=CC=C2)OCC

Description

O,O-diethyl N'-benzoyl-N'-benzylhydrazidothiophosphate, commonly known as DBNTH, is a chemical compound that has been extensively studied for its potential applications in scientific research. DBNTH is a member of the class of organophosphate compounds, which are widely used in various fields of research, including biochemistry, pharmacology, and toxicology.

Mechanism of Action

The mechanism of action of DBNTH involves the inhibition of acetylcholinesterase and butyrylcholinesterase, which are enzymes that are responsible for the breakdown of acetylcholine and other neurotransmitters in the brain. This inhibition leads to an accumulation of these neurotransmitters, which can result in various physiological effects, including muscle paralysis and respiratory failure.
Biochemical and Physiological Effects:
DBNTH has been shown to exhibit various biochemical and physiological effects, including the inhibition of acetylcholinesterase and butyrylcholinesterase, as well as the induction of oxidative stress and the activation of apoptotic pathways. These effects are thought to be responsible for the observed toxicity of DBNTH in laboratory experiments.

Advantages and Limitations for Lab Experiments

The use of DBNTH in laboratory experiments has several advantages, including its high potency and selectivity for acetylcholinesterase and butyrylcholinesterase. However, there are also several limitations to its use, including its toxicity and potential for environmental contamination.

Future Directions

There are several potential future directions for research on DBNTH, including the development of more selective and less toxic analogs, the investigation of its potential as a therapeutic agent for the treatment of neurodegenerative diseases, and the exploration of its potential as a tool for the study of cholinergic neurotransmission and related physiological processes. Additionally, further research is needed to better understand the mechanisms underlying the biochemical and physiological effects of DBNTH, as well as its potential for environmental contamination and toxicity.

Synthesis Methods

DBNTH can be synthesized through a multi-step process that involves the reaction of N-benzylhydrazine with diethyl phosphorochloridate, followed by the reaction of the resulting intermediate with benzoyl chloride and then thioacetic acid. The final product is obtained after purification and isolation.

Scientific Research Applications

DBNTH has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. It has been shown to exhibit inhibitory activity against various enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the regulation of neurotransmitter levels in the brain. DBNTH has also been studied for its potential use as a pesticide and insecticide.